![molecular formula C11H11ClFNO2 B1449117 [3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride CAS No. 1431966-44-7](/img/structure/B1449117.png)
[3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride
Overview
Description
[3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride, also known as 3F-4FMPH, is a novel psychostimulant drug that has recently emerged as a potential substitute for amphetamine-type stimulants. It has been used in scientific research to study the effects of psychostimulants on the central nervous system (CNS) and has been found to have a number of advantages over traditional amphetamine-type stimulants.
Scientific Research Applications
Fluorinated Compounds in Environmental Remediation
Fluorinated compounds, particularly those with amine functionalities, are researched for their efficiency in environmental remediation, such as the removal of persistent pollutants from water. Ateia et al. (2019) reviewed the application of amine-containing sorbents for perfluoroalkyl and polyfluoroalkyl substances (PFAS) removal, highlighting the critical role of electrostatic interactions, hydrophobic interactions, and sorbent morphology in PFAS control in water treatment processes. These insights underline the potential of fluorinated amine compounds in developing next-generation sorbents for environmental cleanup efforts (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Fluorinated Amines in Organic Synthesis
Fluorinated amines are pivotal in organic synthesis, offering pathways to synthesize complex molecules. Research into the practical synthesis of fluorinated biphenyls, such as the work by Qiu et al. (2009), illustrates the utility of fluorinated compounds in manufacturing anti-inflammatory and analgesic materials. The methodologies developed for these syntheses underscore the importance of fluorinated amines in pharmaceutical manufacturing, suggesting that compounds like [3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride could find applications in drug synthesis and development (Qiu, Gu, Zhang, & Xu, 2009).
Biomedical Applications
The unique properties of fluorinated compounds, including their stability and bioactivity, open up significant opportunities in the biomedical field. For instance, the review by Buer and Marsh (2012) on the use of fluorinated amino acids in protein design highlights how fluorination can enhance the stability of proteins against denaturation. This suggests that [3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride could potentially be explored for its effects on protein stability and function, offering new avenues in drug design and therapeutic applications (Buer & Marsh, 2012).
Advanced Material Design
Fluorinated compounds are also crucial in the development of advanced materials, such as polymers with exceptional chemical and physical properties. The comprehensive review by Puts, Crouse, and Améduri (2019) on the synthesis and characterization of Polytetrafluoroethylene (PTFE) demonstrates the value of fluorinated materials in various industrial applications, from coatings to textiles. The inherent properties of fluorinated amines, such as those in [3-Fluoro-4-(2-furylmethoxy)phenyl]amine hydrochloride, could contribute to novel material designs with improved performance and durability (Puts, Crouse, & Améduri, 2019).
properties
IUPAC Name |
3-fluoro-4-(furan-2-ylmethoxy)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO2.ClH/c12-10-6-8(13)3-4-11(10)15-7-9-2-1-5-14-9;/h1-6H,7,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZEFBDUEWCEKOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)COC2=C(C=C(C=C2)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1431966-44-7 |
Source
|
| Record name | Benzenamine, 3-fluoro-4-(2-furanylmethoxy)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1431966-44-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(10-([1,1':3',1''-Terphenyl]-5'-yl)anthracen-9-yl)boronic acid](/img/structure/B1449051.png)
